Cas no 954639-92-0 (N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-(trifluoromethyl)benzamide)

• Product Name: N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-(trifluoromethyl)benzamide
• CAS No: 954639-92-0
• MF: C₁₉H₁₉F₃N₂O₃S
• MW: 412.42597413063
• CID: 6469482
• Update Time: 2025-08-05

N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-(trifluoromethyl)benzamide
• N-(2-ethylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)-4-(trifluoromethyl)benzamide

• Inchi： 1S/C19H19F3N2O3S/c1-2-28(26,27)24-10-9-13-5-8-17(11-15(13)12-24)23-18(25)14-3-6-16(7-4-14)19(20,21)22/h3-8,11H,2,9-10,12H2,1H3,(H,23,25)
• InChI Key： HITQAHALCWMSTH-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(S(CC)(=O)=O)C2)(=O)C1=CC=C(C(F)(F)F)C=C1

Additional information on N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-(trifluoromethyl)benzamide

N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-(trifluoromethyl)benzamide: A Comprehensive Overview

N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-(trifluoromethyl)benzamide (CAS No. 954639-92-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and features a unique combination of functional groups, including an ethanesulfonyl moiety, a tetrahydroisoquinoline ring, and a trifluoromethyl group. These structural elements contribute to its distinct chemical properties and biological activities.

The tetrahydroisoquinoline ring is a common scaffold in many biologically active compounds, particularly those with central nervous system (CNS) activity. The presence of this ring in N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-(trifluoromethyl)benzamide suggests potential interactions with neurotransmitter systems and receptors. The ethanesulfonyl group adds polarity and hydrogen-bonding capabilities, which can enhance the compound's solubility and binding affinity to specific protein targets. Additionally, the trifluoromethyl group is known for its electron-withdrawing properties and can influence the compound's metabolic stability and pharmacokinetic profile.

Recent studies have explored the pharmacological properties of N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-(trifluoromethyl)benzamide in various disease models. One notable area of research is its potential as an anticonvulsant agent. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anticonvulsant activity by modulating voltage-gated sodium channels and GABAergic neurotransmission. These findings are particularly relevant given the increasing need for new and effective treatments for epilepsy and other seizure disorders.

Another promising application of N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-(trifluoromethyl)benzamide is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD). Preclinical studies have shown that this compound can inhibit the aggregation of amyloid-beta (Aβ) peptides and reduce neuroinflammation. These effects are attributed to its ability to interact with multiple targets involved in the pathogenesis of AD, including Aβ oligomers and microglial cells.

In addition to its neurological applications, N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-(trifluoromethyl)benzamide has also been investigated for its anti-inflammatory properties. In vitro assays have demonstrated that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by inhibiting the activation of nuclear factor-kappa B (NF-kB). This makes it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-(trifluoromethyl)benzamide has been extensively studied to optimize its therapeutic use. Preclinical data indicate that it has good oral bioavailability and a favorable half-life, which are crucial factors for developing an effective drug candidate. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

Despite these promising findings, further research is needed to fully elucidate the mechanisms of action and safety profile of N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-(trifluoromethyl)benzamide. Ongoing clinical trials are evaluating its efficacy and safety in various therapeutic indications. These trials will provide valuable insights into its potential as a novel therapeutic agent.

In conclusion, N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-(trifluoromethyl)benzamide (CAS No. 954639-92-0) represents a promising compound with diverse biological activities. Its unique chemical structure and multifaceted pharmacological properties make it a valuable candidate for further development in medicinal chemistry. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds significant promise for addressing unmet medical needs in various disease areas.